Cas no 887616-07-1 (2-Buten-1-ol, 4,4,4-trifluoro-3-(4-methoxyphenyl)-, (2E)-)

• Product name: 2-Buten-1-ol, 4,4,4-trifluoro-3-(4-methoxyphenyl)-, (2E)-
• CAS No: 887616-07-1
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 1935229
• PubChem ID: 73042660

2-Buten-1-ol, 4,4,4-trifluoro-3-(4-methoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4,4,4-trifluoro-3-(4-methoxyphenyl)-, (2E)-
• 887616-07-1
• (E)-4,4,4-trifluoro-3-(4-methoxyphenyl)but-2-en-1-ol

• Inchi： InChI=1S/C11H11F3O2/c1-16-9-4-2-8(3-5-9)10(6-7-15)11(12,13)14/h2-6,15H,7H2,1H3
• InChI Key： FJDXWJFLUXCFCX-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=CCO)C(F)(F)F

Computed Properties

• Exact Mass: 232.07111408Da
• Monoisotopic Mass: 232.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų